Cas no 1807351-57-0 (2-Bromo-5-(2-cyanoethyl)cinnamic acid)

• Product Name: 2-Bromo-5-(2-cyanoethyl)cinnamic acid
• CAS No: 1807351-57-0
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• CID: 4972807
• Update Time: 2025-05-22

2-Bromo-5-(2-cyanoethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(2-cyanoethyl)cinnamic acid

• Inchi： 1S/C12H10BrNO2/c13-11-5-3-9(2-1-7-14)8-10(11)4-6-12(15)16/h3-6,8H,1-2H2,(H,15,16)/b6-4+
• InChI Key： KPORPGYPHIBKQQ-GQCTYLIASA-N
• SMILES： BrC1C=CC(=CC=1/C=C/C(=O)O)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-5-(2-cyanoethyl)cinnamic acid

2-Bromo-5-(2-cyanoethyl)cinnamic acid (CAS No. 1807351-57-0): A Comprehensive Overview of Its Properties and Applications

2-Bromo-5-(2-cyanoethyl)cinnamic acid (CAS No. 1807351-57-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its bromine and cyanoethyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features make it particularly valuable for researchers exploring cinnamic acid derivatives and their potential applications.

The growing interest in 2-Bromo-5-(2-cyanoethyl)cinnamic acid can be attributed to its role in the development of pharmaceutical intermediates and functional materials. With the increasing demand for novel drug candidates and advanced materials, this compound has become a focal point for scientists aiming to design molecules with enhanced biological activity or specific physical properties. Its cinnamic acid backbone is particularly noteworthy, as it is a common motif in natural products and bioactive compounds.

One of the key advantages of 2-Bromo-5-(2-cyanoethyl)cinnamic acid is its adaptability in cross-coupling reactions, a topic frequently searched by chemists in academic and industrial settings. The presence of a bromine atom at the 2-position allows for efficient participation in palladium-catalyzed reactions, such as Suzuki-Miyaura or Heck couplings, which are pivotal in modern organic synthesis. Meanwhile, the cyanoethyl group offers additional reactivity, enabling further functionalization or conjugation with other molecular fragments.

In the context of current research trends, 2-Bromo-5-(2-cyanoethyl)cinnamic acid aligns with the broader exploration of sustainable chemistry and green synthesis. Researchers are increasingly investigating eco-friendly methods to produce such intermediates, minimizing waste and energy consumption. This compound's potential applications in biodegradable polymers and renewable materials further contribute to its relevance in today's scientific landscape.

From a structural perspective, the cinnamic acid moiety in 2-Bromo-5-(2-cyanoethyl)cinnamic acid is known for its photophysical properties, making it a candidate for studies in optoelectronic materials. The compound's ability to absorb and emit light at specific wavelengths has sparked interest in its use for organic light-emitting diodes (OLEDs) and solar cell technologies, areas that dominate contemporary materials science research.

Quality control and analytical characterization of 2-Bromo-5-(2-cyanoethyl)cinnamic acid (CAS No. 1807351-57-0) are critical for ensuring its suitability in various applications. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are typically employed to verify its purity and structural integrity. These analytical methods are frequently searched by quality assurance professionals and researchers working with fine chemicals.

The synthesis of 2-Bromo-5-(2-cyanoethyl)cinnamic acid typically involves multi-step organic transformations, with careful consideration given to reaction conditions and yields. Process optimization for this compound is a subject of ongoing research, particularly in the context of scale-up challenges and cost-effective production—topics that resonate with pharmaceutical and chemical manufacturing industries.

In summary, 2-Bromo-5-(2-cyanoethyl)cinnamic acid represents a valuable building block in modern chemical research and development. Its combination of reactive functional groups and structural versatility positions it as a compound of interest across multiple disciplines, from drug discovery to advanced materials engineering. As research continues to uncover new applications for cinnamic acid derivatives, this particular brominated variant is likely to maintain its importance in the scientific community.